Cas no 105952-22-5 (2,4-Hexadienoic acid,6-phenyl-, (E,E)- (9CI))

• Product Name: 2,4-Hexadienoic acid,6-phenyl-, (E,E)- (9CI)
• CAS No: 105952-22-5
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 194277
• PubChem ID: 6447869
• Update Time: 2025-04-19

2,4-Hexadienoic acid,6-phenyl-, (E,E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid,6-phenyl-, (E,E)- (9CI)
• (2E,4E)-6-phenylhexa-2,4-dienoic acid
• (E,E)-6-Phenyl-2,4-hexadienoic acid
• 2,4-Hexadienoic acid, 6-phenyl-, (E,E)-
• 105952-22-5

• Inchi： 1S/C12H12O2/c13-12(14)10-6-2-5-9-11-7-3-1-4-8-11/h1-8,10H,9H2,(H,13,14)/b5-2+,10-6+
• InChI Key： BKRJTTFJCFYPBQ-SUWMZURFSA-N
• SMILES： OC(/C=C/C=C/CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 188.08373
• Monoisotopic Mass: 188.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.8

Experimental Properties

• Density: 1.106
• Boiling Point: 383.9°Cat760mmHg
• Flash Point: 282.5°C
• Refractive Index: 1.572
• PSA: 37.30000
• LogP: 2.42610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids